3,5-diethyl 2,6-dimethyl-1,4-dihydro-[4,4'-bipyridine]-3,5-dicarboxylate

• IUPAC Name: diethyl 2,6-dimethyl-4-pyridin-4-yl-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C18H22N2O4/c1-5-23-17(21)14-11(3)20-12(4)15(18(22)24-6-2)16(14)13-7-9-19-10-8-13/h7-10,16,20H,5-6H2,1-4H3
• InChI Key: UDEUMYBRXZCSDW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=NC=C2)C(=O)OCC)C)C
• Molecular Formula: C18H22N2O4
• DSSTOX Substance ID: DTXSID80313923
• Molecular Weight: 330.4 g/mol
• CAS RN: 21197-70-6

Description

“3,5-diethyl 2,6-dimethyl-1,4-dihydro-[4,4’-bipyridine]-3,5-dicarboxylate” is a chemical compound. It is recognized as a readily available and quite convenient synthon for the preparation of various mono- and bisderivatives of pyridine.

Synthesis Analysis

The synthesis of this compound involves various chemical modifications, including Claisen–Schmidt condensation, Claisen ester condensation, and other reactions. Aldol-crotonic condensation reactions of 3,5-diacetyl-2,6-dimethylpyridine with various aldehydes were used to synthesize bisazachalcone derivatives.

Molecular Structure Analysis

The molecular structure of this compound has been characterized by infrared absorption spectrum (IR), proton nuclear magnetic resonance (1H NMR), elemental analysis, ultraviolet spectrum (UV), and fluorescence techniques, together with X-ray single crystal diffraction.

Chemical Reactions Analysis

The reactions of 3,5-diacetyl-2,6-dimethylpyridine with some hydrazides also provided the respective bishydrazones. The compound was used to study the mechanism of electrochemical oxidation in ethanol/water solutions on a glassy carbon electrode.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 175–180°C and solubility in most organic solvents.

Mechanism of Action

Target of Action

The primary targets of 3,5-diethyl 2,6-dimethyl-1,4-dihydro-[4,4’-bipyridine]-3,5-dicarboxylate, also known as Hantzsch ester , are activated C=C bonds, C=O bonds in carbonyl compounds, and C=N bonds in imines . These targets play a crucial role in various biochemical reactions, including transfer hydrogenations .

Mode of Action

Hantzsch ester interacts with its targets through a process known as transfer hydrogenation . The presence of a Lewis or Brønstedt acid catalyst is often required for further activation of the hydrogen acceptor . In the presence of chiral catalysts, these transfer hydrogenations can occur enantioselectively .

Biochemical Pathways

The compound affects the biochemical pathways involving the reduction of α,β-unsaturated ketones . It acts as a hydrogen source in organocatalytic reductive amination and conjugate reduction . These processes can lead to the formation of various biologically active compounds .

Pharmacokinetics

It is known to be soluble in organic solvents , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties

Result of Action

The molecular and cellular effects of the compound’s action are largely dependent on the specific reactions it is involved in. For instance, in the reduction of α,β-unsaturated ketones, it can lead to the formation of β-stereogenic aldehydes . It can also participate in the generation of an alkyl radical and a subsequent C(sp3)-C(sp3) bond formation with activated olefins .

Action Environment

The action, efficacy, and stability of 3,5-diethyl 2,6-dimethyl-1,4-dihydro-[4,4’-bipyridine]-3,5-dicarboxylate can be influenced by various environmental factors. For example, the presence of a Lewis or Brønstedt acid catalyst can enhance its activity . Additionally, the compound’s solubility in organic solvents may affect its distribution in different environments